2-chloro-4-fluoro-N-(2-isobutyryl-1,2,3,4-tetrahydroisoquinolin-7-yl)benzamide

• IUPAC Name: 2-chloro-4-fluoro-N-[2-(2-methylpropanoyl)-3,4-dihydro-1H-isoquinolin-7-yl]benzamide
• InChI: InChI=1S/C20H20ClFN2O2/c1-12(2)20(26)24-8-7-13-3-5-16(9-14(13)11-24)23-19(25)17-6-4-15(22)10-18(17)21/h3-6,9-10,12H,7-8,11H2,1-2H3,(H,23,25)
• InChI Key: XYUABWJEWJWKBV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)N1CCC2=C(C1)C=C(C=C2)NC(=O)C3=C(C=C(C=C3)F)Cl
• Molecular Formula: C20H20ClFN2O2
• Molecular Weight: 374.8 g/mol

Description

2-chloro-4-fluoro-N-(2-isobutyryl-1,2,3,4-tetrahydroisoquinolin-7-yl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of isoquinoline derivatives and has been synthesized using various methods.

Scientific Research Applications

Synthesis and Fluorescence Applications

Synthesis and Fluorescence Studies of Some New Fluorophores :A study by Singh and Singh (2007) explored the synthesis and characterization of novel fluorophores, including various derivatives that are related in structure to the compound of interest. These fluorophores demonstrated significant fluorescence in different solvents and were employed in labeling oligodeoxyribonucleotides, which showed enhanced hybridization affinity and fluorescence signals compared to unlabelled ones. This indicates potential applications of related compounds in bioimaging and molecular labeling for scientific research (Singh & Singh, 2007).

Fluorine-Containing Compounds in Cancer Research :Research on fluorine-18-labeled benzamide analogues, as discussed by Tu et al. (2007), highlights the use of fluorinated compounds in positron emission tomography (PET) imaging to assess the sigma-2 receptor status in solid tumors. The synthesized compounds showed high tumor uptake and acceptable tumor/normal tissue ratios, indicating their potential in cancer diagnosis and research (Tu et al., 2007).

Chemical Synthesis and Material Applications

Rhodium-Catalyzed Coupling for Fluorinated Heterocycles :Wu et al. (2017) reported on the synthesis of fluorinated heterocycles via rhodium(III)-catalyzed C-H activation and coupling, demonstrating the chemical versatility and potential of fluorinated compounds in synthesizing valuable materials for pharmaceutical and agrochemical industries. The study also delved into the mechanistic aspects, revealing insights into β-F elimination and C-N bond formation, which could be pertinent to understanding and optimizing reactions involving similar compounds (Wu et al., 2017).

Fluorogenic Chemodosimeters :The development of a thioamide derivative of 8-hydroxyquinoline-benzothiazole, as investigated by Song et al. (2006), serves as a highly Hg2+-selective fluorescence-enhancing chemodosimeter. Such compounds' selective and sensitive signaling behaviors underscore the potential of fluorinated benzamide derivatives in environmental monitoring and possibly in the development of selective sensors for various applications (Song et al., 2006).